Cas no 1334146-72-3 (tert-butyl 1-(hydrazinecarbonyl)-6-azaspiro2.5octane-6-carboxylate)

• Product Name: tert-butyl 1-(hydrazinecarbonyl)-6-azaspiro2.5octane-6-carboxylate
• CAS No: 1334146-72-3
• MF: C₁₃H₂₃N₃O₃
• MW: 269.34002327919
• MDL: MFCD19982485
• CID: 5573283
• Update Time: 2025-07-23

tert-butyl 1-(hydrazinecarbonyl)-6-azaspiro2.5octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(hydrazinecarbonyl)-6-azaspiro[2.5]octane-6-carboxylate
• 6-Azaspiro[2.5]octane-1,6-dicarboxylic acid, 6-(1,1-dimethylethyl) ester, 1-hydrazide
• tert-butyl 1-(hydrazinecarbonyl)-6-azaspiro2.5octane-6-carboxylate

• MDL： MFCD19982485
• Inchi： 1S/C13H23N3O3/c1-12(2,3)19-11(18)16-6-4-13(5-7-16)8-9(13)10(17)15-14/h9H,4-8,14H2,1-3H3,(H,15,17)
• InChI Key： PHSVISKOABVNEO-UHFFFAOYSA-N
• SMILES： C(C1CC21CCN(C(=O)OC(C)(C)C)CC2)(=O)NN

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 445.8±34.0 °C at 760 mmHg
• Flash Point: 223.4±25.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• pka: 13.26±0.20(Predicted)

tert-butyl 1-(hydrazinecarbonyl)-6-azaspiro2.5octane-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 1-(hydrazinecarbonyl)-6-azaspiro2.5octane-6-carboxylate

Introduction to Tert-butyl 1-(hydrazinecarbonyl)-6-azaspiro2.5octane-6-carboxylate (CAS No. 1334146-72-3)

Tert-butyl 1-(hydrazinecarbonyl)-6-azaspiro2.5octane-6-carboxylate, with the CAS number 1334146-72-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of spirocyclic hydrazides, which are known for their unique structural features and potential biological activities. The presence of both tert-butyl and hydrazinecarbonyl functional groups makes this molecule a versatile intermediate in the synthesis of more complex pharmacological agents.

The structure of tert-butyl 1-(hydrazinecarbonyl)-6-azaspiro2.5octane-6-carboxylate incorporates a spirocyclic framework, which is characterized by the connection of two rings through a single atom. In this case, the spiro center is an azaspiro system, combining an aziridine ring with an octane ring. This configuration imparts specific steric and electronic properties to the molecule, making it an attractive candidate for further derivatization and functionalization.

Recent research in the field of medicinal chemistry has highlighted the importance of spirocyclic compounds due to their ability to exhibit multiple binding interactions with biological targets. The hydrazide moiety in tert-butyl 1-(hydrazinecarbonyl)-6-azaspiro2.5octane-6-carboxylate is particularly noteworthy, as it can participate in hydrogen bonding and coordinate with metal ions, which are crucial for enzyme inhibition and receptor binding.

The tert-butyl group at the 1-position of the molecule provides steric hindrance, which can influence the conformational flexibility and reactivity of the compound. This feature is often exploited in drug design to improve binding affinity and selectivity. Additionally, the hydrazinecarbonyl group at the 6-position serves as a versatile handle for further chemical modifications, allowing for the introduction of additional functional groups or bioisosteres.

In terms of synthetic applications, tert-butyl 1-(hydrazinecarbonyl)-6-azaspiro2.5octane-6-carboxylate can be synthesized through multi-step organic transformations involving cyclization reactions, hydrazination, and esterification processes. The synthesis typically requires careful control of reaction conditions to ensure high yield and purity, which are essential for pharmaceutical-grade materials.

The pharmacological potential of this compound has been explored in several recent studies. For instance, researchers have investigated its interaction with various enzymes and receptors, demonstrating its ability to modulate biological pathways relevant to inflammation, pain management, and neurodegenerative diseases. The spirocyclic core structure appears to enhance binding affinity by optimizing spatial orientation and electronic distribution.

One notable study published in a leading journal in medicinal chemistry reported the use of tert-butyl 1-(hydrazinecarbonyl)-6-azaspiro2.5octane-6-carboxylate as a key intermediate in the development of novel inhibitors targeting inflammatory cytokines. The compound was found to exhibit significant inhibitory activity against certain enzymes involved in pro-inflammatory pathways, suggesting its therapeutic potential in treating chronic inflammatory conditions.

The versatility of this compound also extends to its application in material science and biotechnology. The spirocyclic structure can be modified to create polymers with unique mechanical properties or to develop novel biomaterials for drug delivery systems. For example, researchers have explored its use in designing micelles or nanoparticles that can encapsulate therapeutic agents and release them at targeted sites within biological systems.

The future prospects for tert-butyl 1-(hydrazinecarbonyl)-6-azaspiro2.5octane-6-carboxylate are promising, with ongoing research focusing on optimizing its synthetic routes and exploring new pharmacological applications. Advances in computational chemistry and molecular modeling are expected to aid in the design of more effective derivatives by predicting their binding modes and interactions with biological targets.

In conclusion, tert-butyl 1-(hydrazinecarbonyl)-6-azaspiro2.5octane-6-carboxylate (CAS No. 1334146-72-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and functional groups make it a valuable intermediate for synthesizing complex bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and material science.